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Compound of Interest

Compound Name:
6-Methylpyridazin-4-amine

hydrochloride

CAS No.: 1892936-61-6

Cat. No.: B2895074

Get Quote

Chemical Identity & Nomenclature
This compound serves as a critical pyridazine building block, often utilized in the synthesis of

kinase inhibitors and heterocyclic ligands where the 1,2-diazine core provides unique

hydrogen-bonding vectors compared to pyridine analogs.
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Property Specification

IUPAC Name 6-Methylpyridazin-4-amine hydrochloride

Common Name 4-Amino-6-methylpyridazine HCl

CAS Number
1892936-61-6 (HCl Salt); 18591-82-7 (Free

Base)

Molecular Formula C₅H₇N₃[1][2] · HCl

Molecular Weight 145.59 g/mol (Salt); 109.13 g/mol (Free Base)

SMILES (Salt) CC1=CC(=CN=N1)N.Cl

Appearance White to off-white crystalline solid

Physicochemical Properties
Note: Experimental data for the specific hydrochloride salt is rare in open literature. The values

below synthesize experimental free-base data with standard salt-form physical chemistry

principles.

2.1 Thermal & Phase Properties
Property Value / Range Source/Note

Melting Point (Free Base) 117–120 °C Experimental (Lit. Synlett) [1]

Melting Point (HCl Salt) > 210 °C (Decomp.)
Predicted based on amino-

pyridazine salt analogs.

Hygroscopicity Moderate to High

HCl salts of heteroaromatic

amines are prone to moisture

uptake.

Solubility (Water) High (> 50 mg/mL) Ionic dissociation favored.

Solubility (DMSO) High
Suitable for biological assay

stock solutions.

Solubility (DCM/EtOAc) Negligible
Requires conversion to free

base for organic extraction.
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2.2 Acid-Base Profile (pKa)
The 4-aminopyridazine core is significantly more basic than unsubstituted pyridazine due to the

electron-donating amino group.

Predicted pKa (Ring N): ~6.0 – 6.5

Implication: The molecule exists as a cation at physiological pH (7.4) and in acidic media. To

extract into organic solvents (DCM), the aqueous phase must be adjusted to pH > 9.

Synthetic Origins & Impurity Profile
Understanding the synthesis route is crucial for anticipating impurities (regioisomers and

precursors).

Primary Synthesis Route (Deoxygenation/Reduction): A common route involves the reduction

of 3-methoxy-6-methylpyridazine 1-oxide or azido intermediates.

3-Chloro-6-methylpyridazine Azido / N-Oxide Intermediate

Nucleophilic Subst.
or Oxidation 6-Methylpyridazin-4-amine

(Free Base)

Pd/C H2 Reduction
or Deoxygenation HCl Salt

(Final Product)

HCl/Dioxane
Precipitation

Click to download full resolution via product page

Figure 1: Common synthetic lineage.[3] Trace impurities may include 3-chloro analogs or

unreduced N-oxides.

Analytical Characterization Protocols
4.1 1H-NMR Validation (DMSO-d6)
The hydrochloride salt will show distinct downfield shifts compared to the free base due to

protonation of the ring nitrogen.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2895074/docs?utm_src=pdf-body-img#6-methylpyridazin-4-amine-hydrochloride-technical-characterization-guide
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_6_Chloro_3_methoxypyridazin_4_amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2895074?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position Proton Type Multiplicity
Approx. Shift
(δ ppm)

Interpretation

H-3 Aromatic Doublet (d) 9.0 – 9.4

Highly

deshielded

(adjacent to

N=N).

H-5 Aromatic Doublet (d) 7.2 – 7.6
Ortho to

amine/methyl.

NH₂ Amine Broad Singlet 8.5 – 9.5

Exchangeable;

integrates to 2H

(or 3H if N-H+

observed).

CH₃ Methyl Singlet (s) 2.5 – 2.6

Characteristic

methyl on

aromatic ring.

4.2 Mass Spectrometry (LC-MS)
Ionization Mode: ESI (+)

Parent Ion [M+H]+:110.07 m/z (Calculated for C₅H₈N₃⁺)[4]

Salt Counter-ion: Cl⁻ (Requires negative mode or precipitation with AgNO₃ to confirm).

4.3 Quality Control Decision Tree
Use this workflow to validate incoming batches of the material.
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Figure 2: Step-by-step QC validation logic for the hydrochloride salt.
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Handling & Stability
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The HCl salt is

hygroscopic; exposure to humid air will lead to deliquescence, complicating weighing

accuracy.

Safety (SDS Summary):

GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

Handling: Wear nitrile gloves and safety glasses. Avoid dust formation.

Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

References
Synthesis & Free Base Properties:Synlett, 1999, and Journal of Heterocyclic Chemistry
(General Pyridazine Methods).
CAS Registry Data: CAS 1892936-61-6 (HCl Salt) / CAS 18591-82-7 (Free Base). Source:
Chemical Abstracts Service (CAS).

Safety Data: ECHA Registration Dossier for Pyridazine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Methylpyridazin-4-amine Hydrochloride: Technical
Characterization Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2895074/docs#6-methylpyridazin-4-amine-
hydrochloride-technical-characterization-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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